![molecular formula C19H20N2O2 B4240278 N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide](/img/structure/B4240278.png)
N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide
Overview
Description
N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide is a chemical compound that has gained attention in the scientific community for its potential applications in research. The compound is a type of benzamide derivative and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. This can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines and prostaglandins. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). In addition, the compound has been found to have analgesic effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide in lab experiments is that it has been shown to have anti-inflammatory and analgesic effects. This makes it a promising compound for studying the mechanisms of inflammation and pain. However, one limitation is that the compound is relatively new and has not been extensively studied. More research is needed to fully understand its effects and potential applications.
Future Directions
There are several future directions for research on N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide. One area of interest is its potential as a treatment for Alzheimer's disease. The compound has been shown to have neuroprotective effects and may be useful in preventing or slowing the progression of the disease. Another area of interest is its potential as a treatment for cancer. The compound has been shown to have anti-tumor effects and may be useful in developing new cancer treatments. Finally, more research is needed to fully understand the mechanism of action and potential applications of N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide.
Scientific Research Applications
N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide has potential applications in various areas of scientific research. The compound has been studied for its anti-inflammatory and analgesic effects. It has also been investigated for its potential in treating cancer and Alzheimer's disease.
properties
IUPAC Name |
N-benzyl-2-[cyclopropanecarbonyl(methyl)amino]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2/c1-21(19(23)15-11-12-15)17-10-6-5-9-16(17)18(22)20-13-14-7-3-2-4-8-14/h2-10,15H,11-13H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWSLYPDUSBUROR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1C(=O)NCC2=CC=CC=C2)C(=O)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-2-[(cyclopropylcarbonyl)(methyl)amino]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-chloro-4-(1-piperidinylsulfonyl)phenoxy]-N-(2-pyridinylmethyl)acetamide](/img/structure/B4240197.png)
![N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(2,3-dimethylphenoxy)acetamide](/img/structure/B4240208.png)
![2-[(4-methylphenyl)thio]-N-[2-(4-morpholinyl)ethyl]propanamide](/img/structure/B4240209.png)
![N-[(2-hydroxy-3-quinolinyl)methyl]-N-(tetrahydro-2-furanylmethyl)-2-thiophenecarboxamide](/img/structure/B4240236.png)
![ethyl 4-{[(3-methylphenyl)amino]carbonyl}-1-piperazinecarboxylate](/img/structure/B4240249.png)
![N-{2-[(4-tert-butylbenzoyl)amino]ethyl}isonicotinamide](/img/structure/B4240270.png)
![4-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)butanamide](/img/structure/B4240286.png)
![({1-[3-(4-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}methyl)formamide](/img/structure/B4240288.png)
